Cas no 83121-16-8 (3,5-Dichloro-2,4-difluorophenyl isocyanate)
83121-16-8 structure
Product Name:3,5-Dichloro-2,4-difluorophenyl isocyanate
CAS No:83121-16-8
MF:C7HCl2F2NO
MW:223.991746664047
CID:1807263
PubChem ID:14047599
Update Time:2025-04-21
3,5-Dichloro-2,4-difluorophenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichloro-2,4-difluorophenyl isocyanate
- SCHEMBL9330859
- 1,3-dichloro-2,4-difluoro-5-isocyanatobenzene
- DTXSID801253010
- 83121-16-8
- ITBPSZBIEAPMPR-UHFFFAOYSA-N
- 2,4-Difluoro-3,5-dichlorophenyl isocyanate
-
- Inchi: 1S/C7HCl2F2NO/c8-3-1-4(12-2-13)7(11)5(9)6(3)10/h1H
- InChI Key: ITBPSZBIEAPMPR-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(=C1F)N=C=O)Cl)F
Computed Properties
- Exact Mass: 222.9403254g/mol
- Monoisotopic Mass: 222.9403254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.4Ų
3,5-Dichloro-2,4-difluorophenyl isocyanate Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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